Cas no 2229498-85-3 (3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229498-85-3
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 5866194
• PubChem ID: 165792800
• Update Time: 2025-05-24

3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid
• EN300-1908692
• 2229498-85-3

• Inchi： 1S/C12H14BrNO2/c1-7-9(3-2-4-10(7)13)12(11(15)16)5-8(14)6-12/h2-4,8H,5-6,14H2,1H3,(H,15,16)
• InChI Key： PXLSNDSSLDVOQF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid

Professional Introduction to 3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic Acid (CAS No. 2229498-85-3)

3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2229498-85-3, belongs to a class of molecules that exhibit potential applications in the development of novel therapeutic agents. The presence of both amino and carboxylic acid functional groups, combined with a bromo-substituted aromatic ring, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural framework of 3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid consists of a cyclobutane core linked to a phenyl ring that is substituted with a bromine atom at the 3-position and a methyl group at the 2-position. This arrangement creates a molecule with distinct electronic and steric characteristics, which can be exploited in drug design. The amino group provides a site for further derivatization, allowing for the introduction of various pharmacophores, while the carboxylic acid moiety can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The cyclobutane ring in 3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid has been shown to impart favorable pharmacokinetic properties, including improved solubility and metabolic stability. These characteristics are particularly relevant in the context of central nervous system (CNS) drug discovery, where poor blood-brain barrier penetration is a major challenge. Preliminary studies have suggested that derivatives of this compound may exhibit potential as neuroprotective agents or antidepressants, although further research is needed to fully elucidate their mechanisms of action.

The bromo-substituted aromatic ring in the molecule is another key feature that makes it attractive for medicinal chemistry applications. Halogenated aromatic compounds are well-known for their ability to enhance binding interactions with biological targets due to their ability to form additional hydrogen bonds and participate in π-stacking interactions. In particular, the presence of a bromine atom at the 3-position of the phenyl ring can increase the lipophilicity of the molecule, which may improve its ability to cross biological membranes. This property has been exploited in the design of various drug candidates, including those targeting oncogenic pathways.

Recent advancements in computational chemistry have enabled more efficient screening and optimization of candidate molecules like 3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid. Molecular modeling techniques have been used to predict binding affinities and identify potential lead compounds for further development. These computational approaches have accelerated the drug discovery process by allowing researchers to rapidly evaluate large libraries of compounds without the need for extensive experimental testing. As a result, molecules such as this one are being rapidly advanced through preclinical development pipelines.

The synthesis of 3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Key synthetic steps include the formation of the cyclobutane ring via cyclization reactions, followed by functional group transformations such as bromination and methylation of the aromatic ring. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability, which is essential for both academic research and industrial applications.

One of the most promising areas of research involving 3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid is its potential as a scaffold for kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, particularly cancer, making them attractive targets for therapeutic intervention. By modifying different regions of this molecule, researchers can fine-tune its binding properties to specific kinases, potentially leading to the discovery of novel anticancer agents.

In conclusion, 3-amino-1-(3-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229498-85-3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features makes it a valuable scaffold for further chemical modifications and biological evaluations. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.